Cas no 79188-95-7 (Benzoic acid,chloro-3,4-dihydroxy- (9CI))

Benzoic acid,chloro-3,4-dihydroxy- (9CI) structure
79188-95-7 structure
Product Name:Benzoic acid,chloro-3,4-dihydroxy- (9CI)
CAS No:79188-95-7
MF:C7H5ClO4
MW:188.56520152092
CID:575055
PubChem ID:54358
Update Time:2025-04-19

Benzoic acid,chloro-3,4-dihydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,chloro-3,4-dihydroxy- (9CI)
    • NSC 21187
    • W17154
    • 3-Chloro-4,5-dihydroxybenzoicacid
    • MFCD01742816
    • NSC-21187
    • DTXSID401000328
    • NSC21187
    • AKOS006275956
    • CS-0068147
    • SCHEMBL1458206
    • DS-7518
    • Benzoic acid, 3-chloro-4,5-dihydroxy-
    • GGUNECQLDCNDDY-UHFFFAOYSA-N
    • 3-Chloro-4,5-dihydroxybenzoic acid
    • 87932-49-8
    • 79188-95-7
    • Inchi: 1S/C7H5ClO4/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,9-10H,(H,11,12)
    • InChI Key: GGUNECQLDCNDDY-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C(=O)O)C=1)O)O

Computed Properties

  • Exact Mass: 187.988
  • Monoisotopic Mass: 187.988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 77.8A^2

Experimental Properties

  • Density: 1.702
  • Boiling Point: 391.7°C at 760 mmHg
  • Flash Point: 190.7°C
  • Refractive Index: 1.679
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